Cas no 946682-29-7 (3-Chloro-2-(tetrahydro-2H-pyran-2-ylmethoxy)-phenylamine)

• Product Name: 3-Chloro-2-(tetrahydro-2H-pyran-2-ylmethoxy)-phenylamine
• CAS No: 946682-29-7
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 1073706
• PubChem ID: 43187392
• Update Time: 2025-04-20

3-Chloro-2-(tetrahydro-2H-pyran-2-ylmethoxy)-phenylamine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(tetrahydro-2H-pyran-2-ylmethoxy)-phenylamine
• 3-chloro-2-(oxan-2-ylmethoxy)aniline
• 3-Chloro-2-((tetrahydro-2H-pyran-2-yl)methoxy)aniline
• WMB68229
• 946682-29-7
• BB 0259939
• 3-chloro-2-[(oxan-2-yl)methoxy]aniline
• AKOS000214882

• MDL： MFCD08687479
• Inchi： 1S/C12H16ClNO2/c13-10-5-3-6-11(14)12(10)16-8-9-4-1-2-7-15-9/h3,5-6,9H,1-2,4,7-8,14H2
• InChI Key： LQSKRGNJICEUBA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OCC1CCCCO1)N

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 382.6±22.0 °C at 760 mmHg
• Flash Point: 185.2±22.3 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-Chloro-2-(tetrahydro-2H-pyran-2-ylmethoxy)-phenylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)